Cas no 40430-00-0 (3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-2,13-dione)

• Product name: 3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-2,13-dione
• CAS No: 40430-00-0
• MF: C₁₆H₂₂N₂O₂
• MW: 274.35808
• CID: 925777
• PubChem ID: 283594

3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-2,13-dione Chemical and Physical Properties

Names and Identifiers

• 3,12-diazabicyclo[12.3.1]octadeca-1(18),14,16-triene-2,13-dione
• 3,12-diaza-1(1,3)-benzena-cyclotridecaphane-2,13-dione
• 3,12-Diazabicyclo(12.3.1)octadeca-1(18),14,16-triene-2,13-dione
• 3,12-Diazabicylo< 12,3,1> octadeca-1(18),14,16-trien-2,13-dion
• AC1L5YYP
• AC1Q6JQH
• AG-F-43341
• AR-1E8128
• CTK4I3072
• NSC138480
• 842GMQ6BK7
• DTXSID00193446
• UNII-842GMQ6BK7
• 40430-00-0
• NSC-138480
• NSC 138480

• Inchi： InChI=1S/C16H22N2O2/c19-15-13-8-7-9-14(12-13)16(20)18-11-6-4-2-1-3-5-10-17-15/h7-9,12H,1-6,10-11H2,(H,17,19)(H,18,20)
• InChI Key： VTSDMIFKZLXFQW-UHFFFAOYSA-N
• SMILES： C1CCCCNC(=O)C2=CC=CC(=C2)C(=O)NCCC1

Computed Properties

• Exact Mass: 274.16826
• Monoisotopic Mass: 274.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 58.2
• LogP: 3.15800